Cas no 250341-67-4 (Benzene, 1,2-bis[2-[4-(2,2-diphenylethenyl)phenyl]ethenyl]-)

Benzene, 1,2-bis[2-[4-(2,2-diphenylethenyl)phenyl]ethenyl]- structure
250341-67-4 structure
Product name:Benzene, 1,2-bis[2-[4-(2,2-diphenylethenyl)phenyl]ethenyl]-
CAS No:250341-67-4
MF:C50H38
MW:638.836733341217
CID:1420491
PubChem ID:59965260

Benzene, 1,2-bis[2-[4-(2,2-diphenylethenyl)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-bis[2-[4-(2,2-diphenylethenyl)phenyl]ethenyl]-
    • 1,2-bis[2-[4-(2,2-diphenylethenyl)phenyl]ethenyl]benzene
    • 250341-67-4
    • 1,1',1'',1'''-{1,2-Phenylenebis[(ethene-2,1-diyl)-4,1-phenyleneethene-2,1,1-triyl]}tetrabenzene
    • DTXSID60733362
    • Inchi: InChI=1S/C50H38/c1-5-17-45(18-6-1)49(46-19-7-2-8-20-46)37-41-29-25-39(26-30-41)33-35-43-15-13-14-16-44(43)36-34-40-27-31-42(32-28-40)38-50(47-21-9-3-10-22-47)48-23-11-4-12-24-48/h1-38H
    • InChI Key: VCEPCKXZQKZTOW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=CC2=CC=C(C=C2)C=CC3=CC=CC=C3C=CC4=CC=C(C=C4)C=C(C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7

Computed Properties

  • Exact Mass: 638.297351212g/mol
  • Monoisotopic Mass: 638.297351212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 10
  • Complexity: 949
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 14.8
  • Topological Polar Surface Area: 0Ų

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